Cas no 90245-02-6 (L-Proline, 1-hexyl-4-hydroxy-, trans-)
90245-02-6 structure
Product Name:L-Proline, 1-hexyl-4-hydroxy-, trans-
CAS No:90245-02-6
MF:C11H21NO3
MW:215.289343595505
CID:791328
PubChem ID:71429610
Update Time:2025-04-19
L-Proline, 1-hexyl-4-hydroxy-, trans- Chemical and Physical Properties
Names and Identifiers
-
- L-Proline, 1-hexyl-4-hydroxy-, trans-
- (2S,4R)-1-hexyl-4-hydroxypyrrolidine-2-carboxylic acid
- (4R)-1-Hexyl-4-hydroxy-L-proline
- 90245-02-6
- DTXSID00848282
-
- Inchi: 1S/C11H21NO3/c1-2-3-4-5-6-12-8-9(13)7-10(12)11(14)15/h9-10,13H,2-8H2,1H3,(H,14,15)/t9-,10+/m1/s1
- InChI Key: GLZFIRWOGYSQHZ-ZJUUUORDSA-N
- SMILES: O[C@H]1CN(CCCCCC)[C@H](C(=O)O)C1
Computed Properties
- Exact Mass: 215.15214353g/mol
- Monoisotopic Mass: 215.15214353g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 60.8Ų
L-Proline, 1-hexyl-4-hydroxy-, trans- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
90245-02-6 (L-Proline, 1-hexyl-4-hydroxy-, trans-) Related Products
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- 471-87-4(Stachydrine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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